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Compound of Interest

Compound Name: 7-Megastigmene-3,5,6,9-tetraol

Cat. No.: B1198666 Get Quote

Introduction
Megastigmane glycosides are a class of norisoprenoids derived from the degradation of

carotenoids, widely found in the plant kingdom.[1][2][3] These compounds exhibit a diverse

range of biological activities, including neuroprotective, anti-inflammatory, antioxidant, and

antitumor effects, making them promising candidates for drug development.[1][3][4][5] High-

Performance Liquid Chromatography (HPLC) is a crucial technique for the isolation and

purification of individual megastigmane glycosides from complex plant extracts. This application

note provides a detailed protocol for HPLC-guided fractionation to effectively separate these

compounds.

Workflow Overview
The general workflow for the isolation of megastigmane glycosides involves initial extraction

from the plant material, followed by preliminary fractionation using various chromatographic

techniques, and concluding with fine purification by preparative or semi-preparative HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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